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Compound of Interest

Compound Name: AM-8123

Cat. No.: B12415121 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
AM-8123 is a potent and orally active small-molecule agonist for the apelin receptor (APJ), a

G-protein coupled receptor.[1][2] It is under investigation as a potential therapeutic agent for

cardiovascular diseases, particularly heart failure.[1][2] AM-8123 mimics the action of the

endogenous ligand apelin, promoting Gα protein activation and inhibiting forskolin-stimulated

cAMP production.[1] Activation of the APJ receptor by AM-8123 also leads to β-arrestin

recruitment and subsequent receptor internalization.[3][4]

Mechanism of Action and Signaling Pathway
AM-8123 acts as a selective agonist at the apelin receptor (APJ). Upon binding, it triggers a

cascade of intracellular signaling events. The primary mechanism involves the activation of Gα

proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular

cyclic AMP (cAMP) levels.[1] Furthermore, AM-8123 stimulates the phosphorylation of

downstream protein kinases, notably Extracellular signal-Regulated Kinase (ERK) and Protein

Kinase B (AKT), which are crucial mediators of cellular processes like cell growth, proliferation,

and survival.[5][6][7] The activation of these pathways is believed to underlie the beneficial

cardiovascular effects observed with AM-8123 administration.[5][7] The binding of AM-8123 to

the APJ receptor also promotes the recruitment of β-arrestin, leading to receptor internalization

and modulation of downstream signaling.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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